Cas no 163080-53-3 (11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile)

• Product Name: 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile
• CAS No: 163080-53-3
• MF: C₁₆H₁₂ClN₃
• MW: 281.739582061768
• MDL: MFCD01038483
• CID: 3049247
• PubChem ID: 364724
• Update Time: 2025-10-28

11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>11-Chloro-7,8,9,10-tetrahydro-benzo[4,5]imidazo[1,2-b]isoquinoline-6-carbon itrile
• BUTTPARK 58\40-96
• TIMTEC-BB SBB010010
• SALOR-INT L183695-1EA
• 11-chloro-7,8,9,10-tetrahydrobenzimidazo[1,2-b]isoquinoline-6-carbonitrile
• 11-chloro-7,8,9,10-tetrahydroisoquinolino[2,3-a]benzimidazole-6-carbonitrile
• 163080-53-3
• ALBB-024940
• MFCD01038483
• Oprea1_090081
• 11-CHLORO-7,8,9,10-TETRAHYDROBENZIMIDAZO(1,2-B)ISOQUINOLINE-6-CARBONITRILE
• Benzimidazo[1,2-b]isoquinoline-6-carbonitrile, 11-chloro-7,8,9,10-tetrahydro-
• NSC-631382
• 11-Chloro-7,8,9,10-tetrahydrobenzo[4,5]imidazo[1,2-b]isoquinoline-6-carbonitrile
• 11-chloro-7,8,9,10,12-pentahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitril e
• AKOS000276311
• NSC631382
• Z57460022
• 11-chloro-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile
• NCI60_010259
• AG-690/12766511
• CS-0315128
• NCGC00167409-01
• 9-CHLORO-10,17-DIAZATETRACYCLO[8.7.0.0(3),?.0(1)(1),(1)?]HEPTADECA-1(17),2,8,11,13,15-HEXAENE-2-CARBONITRILE
• LS-08277
• CHEMBL1887025
• STK108949
• H34858
• Oprea1_134906
• 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile

• MDL： MFCD01038483
• Inchi： 1S/C16H12ClN3/c17-15-11-6-2-1-5-10(11)12(9-18)16-19-13-7-3-4-8-14(13)20(15)16/h3-4,7-8H,1-2,5-6H2
• InChI Key： LIBJDHFUUQBZDC-UHFFFAOYSA-N
• SMILES： ClC1=C2CCCCC2=C(C#N)C2=NC3C=CC=CC=3N12

Computed Properties

• Exact Mass: 281.0719751Da
• Monoisotopic Mass: 281.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile

Exploring the Potential of 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile (CAS No. 163080-53-3) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile (CAS No. 163080-53-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique benzimidazo-isoquinoline scaffold, has garnered attention due to its potential applications in drug discovery and material science. Researchers are increasingly exploring its structural versatility and bioactive properties, particularly in the context of targeted therapies and advanced material design.

The compound's molecular structure features a chloro-substituted tetrahydrobenzimidazo-isoquinoline core, which contributes to its distinct chemical behavior. This structural motif is often associated with high binding affinity to biological targets, making it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating specific enzymatic pathways, though further research is needed to fully elucidate its mechanisms of action.

From a synthetic perspective, 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile presents both challenges and opportunities. Its multi-ring system and functional groups require sophisticated synthetic strategies, often involving palladium-catalyzed cross-coupling reactions or cyclization techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge chemistry.

In the context of current trends, the scientific community is particularly interested in how this compound aligns with the growing demand for small-molecule modulators in precision medicine. Searches for terms like "isoquinoline derivatives in drug discovery" or "chloro-substituted heterocycles" have surged, indicating a broader fascination with structurally complex bioactive molecules. Additionally, the compound's potential role in fluorescence-based applications has sparked curiosity, given the rising importance of optical materials in diagnostics and imaging technologies.

Environmental and sustainability considerations also play a role in contemporary discussions about 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile. Researchers are investigating greener synthetic routes to produce such compounds, aligning with the global push toward green chemistry principles. This aspect resonates with frequent search queries like "eco-friendly synthesis of nitrogen heterocycles" or "benign solvents for complex organic reactions."

Looking ahead, the compound's structure-activity relationships (SAR) remain a focal point for further exploration. Computational chemistry tools, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets. These approaches not only accelerate drug discovery but also address common search trends such as "in silico screening of heterocyclic compounds."

In summary, 11-Chloro-7,8,9,10-tetrahydrobenzimidazo1,2-bisoquinoline-6-carbonitrile (CAS No. 163080-53-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, particularly in areas aligned with modern scientific priorities like targeted drug design and sustainable synthesis. As investigations continue, this compound may well unlock new possibilities in both therapeutic and technological applications.